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Compound of Interest

Compound Name: 4-Nitrophenylglyoxylic acid

Cat. No.: B082383 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
4-Nitrophenylglyoxylic acid (NPGA) is a chemical compound utilized in various research

applications. Accurate and consistent preparation of NPGA solutions is fundamental to

achieving reproducible experimental results. This document provides a detailed protocol for the

preparation, handling, and storage of 4-Nitrophenylglyoxylic acid solutions to ensure stability

and reliability in research settings.

Physicochemical and Safety Data
Proper handling and storage are crucial for maintaining the integrity of 4-Nitrophenylglyoxylic
acid and ensuring laboratory safety.

Table 1: Physicochemical Properties of 4-Nitrophenylglyoxylic Acid
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Property Value Reference

Molecular Formula C₈H₅NO₅ [1][2]

Molecular Weight 195.13 g/mol [1][2][3][4]

Appearance Yellow powder [5]

Melting Point 113-115°C [2][5]

Solubility
Slightly soluble in DMSO and

Methanol
[5]

Table 2: Safety and Handling Precautions

Hazard Precaution Reference

Skin Irritation

Wear protective gloves and

clothing. Wash hands

thoroughly after handling.

[1][6]

Eye Irritation
Wear safety glasses or

goggles.
[1][5][6]

Respiratory Irritation

Use in a well-ventilated area or

with a fume hood. Avoid

breathing dust.

[5][6]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.

[3][7]

Disposal

Dispose of contents/container

to an approved waste disposal

plant.

[6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of 4-Nitrophenylglyoxylic
acid in Dimethyl Sulfoxide (DMSO). Due to its limited solubility in aqueous solutions, DMSO is

a recommended solvent.

Materials:

4-Nitrophenylglyoxylic acid (MW: 195.13 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Spatula

Weighing paper or boat

1.5 mL or 2.0 mL microcentrifuge tubes

Calibrated micropipettes

Vortex mixer

Sonicator (optional)

Procedure:

Calculation: To prepare a 10 mM stock solution, calculate the mass of 4-
Nitrophenylglyoxylic acid required.

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 195.13 g/mol x 1000 mg/g = 1.95 mg

Weighing: Carefully weigh out 1.95 mg of 4-Nitrophenylglyoxylic acid powder using an

analytical balance.

Dissolution:
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Transfer the weighed powder into a clean microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Close the tube tightly and vortex the solution vigorously for 1-2 minutes to facilitate

dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution in a water bath for 5-10 minutes.

Storage:

Once fully dissolved, the stock solution is ready for use.

For short-term storage (1-2 weeks), store the solution at 2-8°C.

For long-term storage, aliquot the solution into smaller, single-use volumes and store at

-20°C or -80°C to avoid repeated freeze-thaw cycles.

Visual Workflow and Signaling Pathways
The following diagrams illustrate the experimental workflow for solution preparation and a

conceptual relationship for its application.
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Experimental Workflow: 4-Nitrophenylglyoxylic Acid Solution Preparation

Calculate Mass
(e.g., 1.95 mg for 1 mL of 10 mM)

Weigh 4-Nitrophenylglyoxylic Acid

Add Solvent
(e.g., 1 mL DMSO)

Vortex to Dissolve

Sonicate if Necessary

Incomplete
Dissolution

Store Solution
(Aliquoted at -20°C)

Complete
Dissolution

Click to download full resolution via product page

Caption: Workflow for preparing a 4-Nitrophenylglyoxylic acid stock solution.
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Logical Relationship: From Stock to Working Solution

10 mM NPGA
Stock Solution (in DMSO)

Dilute with
Assay Buffer

Final Working Concentration
(e.g., 10-100 µM)

Perform Experiment / Assay

Click to download full resolution via product page

Caption: Dilution process from a stock to a final working solution for assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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